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Executive Summary

This application note details the protocol for applying Myomodulin Acetate (MM) to Retzius
(R) cells in the medicinal leech (Hirudo medicinalis). Myomodulin is a potent neuropeptide
modulator that significantly alters the excitability of R-cells, a model system for serotonergic
signaling and associative learning.[1]

Key Physiological Mechanism: Myomodulin does not act as a simple neurotransmitter but as a
neuromodulator. Upon application, it increases R-cell excitability through three distinct ionic
mechanisms:

« Activation of a tetrodotoxin-insensitive Na* inward current (

) near resting potential.
o Suppression of the delayed rectifier Potassium current (
) by ~40-50%.

e Reduction of voltage-gated Calcium currents (
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) by ~20%.

This protocol provides the methodology to reconstitute the peptide, prepare the biological
sample, and validate these effects using Current Clamp and Voltage Clamp techniques.

Materials & Reagents
Compound Preparation

Myomodulin Acetate is the acetate salt form of the peptide (Sequence: Pro-Met-Ser-Met-Leu-
Arg-Leu-NH:z for Aplysia analog, or Gly-Met-Gly-Ala-Leu-Arg-Leu-NH: for Leech endogenous).
Both forms are bioactive on Retzius cells.

e Stock Solution (1 mM): Dissolve 1 mg of Myomodulin Acetate in sterile, deionized water
(Milli-Q). Aliquot into 20 pL volumes and store at -20°C. Avoid repeated freeze-thaw cycles.

e Working Solution (1 uM): Dilute the stock 1:1000 in Leech Saline immediately before
perfusion.

Physiological Solutions

Standard Leech Saline (SLS):

Component Concentration (mM) Function

NacCl 115 Main charge carrier

| KCI | 4.0 | Sets resting potential (

) | | CaClz | 1.8 | Synaptic transmission/Ca-currents | | Glucose | 10 | Metabolic support | |
HEPES | 10 | pH Buffer (Adjust to pH 7.4 with NaOH) |

Experimental Protocol
Phase 1: Tissue Preparation & Access

Objective: Isolate the segmental ganglion and expose Retzius cells without damaging the glial
sheath's permeability.
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Anesthesia: Anesthetize the leech in ice-cold saline for 15 minutes.
Dissection: Pin the animal ventral-side up. Make a longitudinal incision along the midline.

Isolation: Remove a chain of midbody ganglia (segments M8—M12 are optimal). Pin a single
ganglion in a Sylgard-lined recording chamber (volume ~2 mL).

Desheathing (Critical Step): The Retzius cells are the two largest neurons (60-80 pum)
located in the anterior-central packet. Carefully tear the glial sheath directly over the R-cells
using fine tungsten needles or forceps.

o Note: Failure to desheath effectively will delay MM onset and reduce effective
concentration.

Phase 2: Electrophysiology (Current Clamp)

Objective: Observe the MM-induced depolarization and firing rate increase.

Impulement: Impale an R-cell with a sharp glass microelectrode (Resistance: 20—-30 MQ,
filled with 3M KAC).

Baseline Stabilization: Allow the cell to stabilize for 10 minutes.

o Quality Check: Resting Membrane Potential (RMP) must be between -40 mV and -60 mV.
[2]

Protocol:

o Record baseline firing activity (spontaneous spikes) for 60 seconds.
o Perfusion: Switch bath perfusion to 1 phM Myomodulin Saline.
Observation:

o Within 30—60 seconds, expect a depolarization of 2-5 mV.

o Spontaneous firing frequency should increase significantly.
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o Desensitization Warning: The response to MM desensitizes rapidly.[3] Do not apply
repeated pulses without a 15-minute washout period.

Phase 3: Voltage Clamp (Mechanism Isolation)

Objective: Quantify the reduction in Delayed Rectifier K+ Current (

e Setup: Use Two-Electrode Voltage Clamp (TEVC) if possible for better space clamp.
e |solation Cocktail: To isolate

, add 2 mM CoClz (or CdCl2) to the saline to block Caz* currents and synaptic transmission.

e Step Protocol:

o Hold membrane potential (

) at -50 mV.[4]

o Deliver depolarizing steps from -50 mV to +50 mV in 10 mV increments (500 ms duration).
e Measurement:

o Measure the steady-state outward current at the end of the pulse.

o Apply 1 M Myomodulin.[5]

o Repeat the step protocol.
e Result: The steady-state outward current (

) should decrease by roughly 45% in the presence of MM.

Mechanistic Visualization (Pathway Diagram)

The following diagram illustrates the signal transduction and ionic modulation induced by
Myomodulin on the Retzius cell membrane.
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Caption: Myomodulin binds to surface receptors, activating a sodium leak current while
simultaneously suppressing potassium and calcium currents, resulting in net depolarization and
increased firing rates.

Data Analysis & Expected Results

When analyzing data, normalize the current amplitude to cell capacitance (pA/pF) to account
for cell size variations.

Control (Mean Myomodulin (1

Parameter % Change Interpretation
+ SE) uM)

Resting Potential -48 +2 mV -44 + 3 mV +8% (Depol) Activation of

. Increased
Firing Frequency 0.5-1.0Hz 25-40Hz >200% o
Excitability
o5 + 3 1A 1442 nA Y Inhibition of
*3n £2n - 0
(Steady State) Repolarization
(Fast K+) 18+2nA 18+ 2nA 0% (No Effect) Specificity Check

Self-Validation Check: If you observe a reduction in the fast transient potassium current (
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), your peptide concentration may be too high (non-specific effects) or the cell health is
compromised. Myomodulin specifically targets

and spares
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-myomodulin-acetate-to-leech-retzius-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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